3-Azido-1-isopentylazetidine
Overview
Description
3-Azido-1-isopentylazetidine is a chemical compound with the molecular formula C8H16N4. Its molecular weight is 168.24 g/mol .
Synthesis Analysis
The synthesis of azetidines, such as this compound, has been a topic of research. One approach involves visible-light-mediated intermolecular [2+2] photocycloadditions . This method utilizes the unique triplet state reactivity of oximes, specifically 2-isoxazoline-3-carboxylates. The reactivity of this class of oximes can be harnessed via the triplet energy transfer from a commercially available iridium photocatalyst and allows for [2+2] cycloaddition with a wide range of alkenes .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of an azide group. The azide group is known to exhibit unique electronic properties, which can influence the overall reactivity and stability of the molecule .
Chemical Reactions Analysis
Azetidines, including this compound, are known for their reactivity, which is driven by the considerable ring strain inherent in these four-membered heterocycles . The synthesis of azetidines via photochemical [2+2] cycloadditions, also referred to as aza Paternò–Büchi reactions, remains a challenge .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not well-documented in the literature .
Scientific Research Applications
Synthetic Chemistry
Azetidines, including 3-Azido-1-isopentylazetidine, are immensely reactive and have significant potential in synthetic chemistry . They are considered remarkable for their aptness as amino acid surrogates and their potential in peptidomimetic and nucleic acid chemistry .
Catalytic Processes
Azetidines are also known for their important prospects in catalytic processes, including Henry, Suzuki, Sonogashira, and Michael additions .
Ring-Opening and Expansion Reactions
Due to their strained structure, azetidines represent an important class of compounds that are excellent candidates for ring-opening and expansion reactions .
Energetic Materials
This compound has been investigated for its potential as an energetic material. It has a low melting temperature at 78 °C and a final mass loss under atmospheric pressure of 88.2% .
Thermal Research
The systematic thermal behaviors of this compound have been studied and compared with those of 1,3,3-trinitroazetidine (TNAZ) .
Aza Paternò–Büchi Reactions
The [2 + 2] photocycloaddition reaction between an imine and an alkene component, the aza Paternò–Büchi reaction, is one of the most efficient ways to synthesize functionalized azetidines .
Safety and Hazards
Future Directions
Azetidines have seen increased prominence as saturated building blocks in the field of drug discovery in recent years . The synthesis and reactivity of azetidines have been the focus of recent research, with new synthetic strategies being developed . Future research will likely continue to explore the unique properties and potential applications of azetidines, including 3-Azido-1-isopentylazetidine .
properties
IUPAC Name |
3-azido-1-(3-methylbutyl)azetidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N4/c1-7(2)3-4-12-5-8(6-12)10-11-9/h7-8H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQWFBXUPUXJWDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1CC(C1)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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